Cas no 882489-14-7 (Tetrabutylphosphonium 2H,2H-Perfluorodecanoate)

• Product Name: Tetrabutylphosphonium 2H,2H-Perfluorodecanoate
• CAS No: 882489-14-7
• MF: C₂₆H₃₈F₁₇O₂P
• MW: 736.525349140167
• CID: 4663679
• PubChem ID: 154725320
• Update Time: 2025-11-01

Tetrabutylphosphonium 2H,2H-Perfluorodecanoate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylphosphonium 2H,2H-Perfluorodecanoate
• Tetrabutylphosphonium 2H,2H-perfluorodecanoate Solution in Acetonitrile, 100ug/mL
• 882489-14-7
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecanoate;tetrabutylphosphanium
• 1ST15066-100A

• Inchi： 1S/C16H36P.C10H3F17O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;11-3(12,1-2(28)29)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h5-16H2,1-4H3;1H2,(H,28,29)/q+1;/p-1
• InChI Key： XIBYSDABLPDJJF-UHFFFAOYSA-M
• SMILES： [P+](CCCC)(CCCC)(CCCC)CCCC.C(F)(F)(C(F)(F)C(F)(F)C(F)(F)CC(=O)[O-])C(F)(F)C(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 736.2337962g/mol
• Monoisotopic Mass: 736.2337962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 19
• Complexity: 741
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Additional information on Tetrabutylphosphonium 2H,2H-Perfluorodecanoate

Introduction to Tetrabutylphosphonium 2H,2H-Perfluorodecanoate (CAS No. 882489-14-7) and Its Applications in Modern Chemical and Biomedical Research

Tetrabutylphosphonium 2H,2H-Perfluorodecanoate, with the chemical formula C₂₄H₅₁PF₆OP, is a specialized organophosphorus compound that has garnered significant attention in recent years due to its unique physicochemical properties and versatile applications. This compound, identified by its CAS number 882489-14-7, belongs to the class of perfluorinated phosphonium salts, which are known for their exceptional stability, low reactivity with common organic materials, and high thermal resistance. These attributes make it an invaluable asset in a variety of scientific and industrial applications, particularly in the fields of material science, catalysis, and biomedical research.

The molecular structure of Tetrabutylphosphonium 2H,2H-Perfluorodecanoate features a bulky tetrabutylphosphonium cation paired with a long-chain perfluorodecanoate anion. The perfluorinated backbone imparts remarkable hydrophobicity and lipophilicity, while the bulky alkyl groups enhance solubility in non-polar solvents. This balance of properties allows the compound to serve as an effective phase-transfer catalyst, a stabilizing agent in organic reactions, and a functional component in advanced material formulations.

In the realm of catalysis, Tetrabutylphosphonium 2H,2H-Perfluorodecanoate has been increasingly utilized as a phase-transfer catalyst in reactions that involve immiscible solvent systems. Its ability to facilitate the transfer of reactants across liquid-liquid interfaces while maintaining high reaction efficiency has made it particularly useful in synthetic organic chemistry. Recent studies have demonstrated its efficacy in promoting cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, where it enhances reaction rates and yields by stabilizing reactive intermediates and minimizing side products.

Beyond its role in catalysis, Tetrabutylphosphonium 2H,2H-Perfluorodecanoate has found applications in the development of advanced materials. Its unique combination of thermal stability and chemical inertness makes it an ideal candidate for use in high-performance polymers, coatings, and lubricants. For instance, researchers have explored its incorporation into fluoropolymer matrices to improve mechanical strength and thermal resistance under extreme conditions. Additionally, its perfluorinated nature lends itself to applications in specialized environments where traditional materials may degrade.

The biomedical field has also begun to harness the potential of Tetrabutylphosphonium 2H,2H-Perfluorodecanoate due to its biocompatibility and ability to interact with biological systems without causing adverse effects. One notable application is in the design of drug delivery systems. The compound’s lipophilic properties allow it to encapsulate hydrophobic drugs within micelles or liposomes, enhancing their solubility and bioavailability. Furthermore, its stability ensures that the drug remains intact during transit through biological barriers, improving therapeutic efficacy.

Recent advancements in nanotechnology have further expanded the utility of Tetrabutylphosphonium 2H,2H-Perfluorodecanoate. Researchers have developed nanostructured materials incorporating this compound to create novel sensors and catalysts with enhanced performance. For example, perfluorinated phosphonium salts have been integrated into gas sensors to detect trace amounts of volatile organic compounds (VOCs) with high sensitivity. Similarly, they have been used to design electrocatalysts for energy storage devices such as batteries and fuel cells.

The environmental impact of using Tetrabutylphosphonium 2H,2H-Perfluorodecanoate is another area of growing interest. While perfluorinated compounds are known for their persistence in the environment due to their chemical stability, studies have shown that proper handling and disposal protocols can mitigate potential risks. Researchers are actively investigating ways to synthesize derivatives of this compound that exhibit improved biodegradability without compromising their functional properties.

In conclusion,Tetrabutylphosphonium 2H,2H-Perfluorodecanoate (CAS No. 882489-14-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique combination of physicochemical properties makes it an indispensable tool for researchers working on catalytic processes、advanced materials、and biomedical innovations。As scientific understanding continues to evolve，the potential uses for this compound are likely to expand even further，driving innovation across industries.